Cas no 108176-70-1 (Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-)

Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)- structure
108176-70-1 structure
Product Name:Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-
CAS No:108176-70-1
MF:C17H17N3OS
MW:311.40138220787
CID:166123
PubChem ID:3065507
Update Time:2025-04-19

Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-
    • 2H-1,4-Benzothiazine,urea deriv.
    • 1-(2H-1,4-benzothiazin-3-yl)-3-(2,6-dimethylphenyl)urea
    • BRN 5606661
    • Urea, N-2H-1,4-benzothiazin-3-yl-N'-(2,6-dimethylphenyl)-
    • N-2H-1,4-Benzothiazin-3-yl-N'-(2,6-dimethylphenyl)urea
    • 108176-70-1
    • DTXSID20148458
    • Inchi: 1S/C17H17N3OS/c1-11-6-5-7-12(2)16(11)20-17(21)19-15-10-22-14-9-4-3-8-13(14)18-15/h3-9H,10H2,1-2H3,(H2,18,19,20,21)
    • InChI Key: HNAJGGNAEGWRJA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C(C1)NC(NC1C(C)=CC=CC=1C)=O

Computed Properties

  • Exact Mass: 311.10941
  • Monoisotopic Mass: 311.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 78.8Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.662
  • PSA: 53.49
  • LogP: 3.97380
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd